Cas no 66756-57-8 (DIOSBULBIN-D)

DIOSBULBIN-D structure

Product Name:DIOSBULBIN-D

CAS No:66756-57-8

MF:C₁₉H₂₀O₆

MW:344.358506202698

MDL:MFCD20260794

CID:516402

PubChem ID:100021

Update Time:2025-04-19

DIOSBULBIN-D Chemical and Physical Properties

Names and Identifiers

- DIOSBULBIN-D
- Diosbulbin D
- [ "" ]
- CHEBI:175356
- NSC310637
- 66756-57-8
- AKOS032948699
- NSC 310637
- NSC-310637
- 7,10-Methano-2H-pyrano(4,3-g)(3)benzoxepin-4,6,8(1H)-trione, 2-(3-furanyl)octahydro-11b-methyl-, (2S-(2alpha,4abeta,6aalpha,7alpha,10alpha,11abeta,11bbeta))-
- CS-0024181
- 2-(Furan-3-yl)-11b-methyloctahydro-2H-7,10-methanopyrano[4,3-g][3]benzoxepine-4,6,8(1H)-trione
- 8-(uran-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione
- 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione
- 4-TERT-BUTYLCYCLOHEXANONEDIETHYLACETAL
- DTXSID50985333
- HY-N3765
- 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.0^{2,11}.0^{5,10}]hexadecane-3,6,15-trione
- FS-8939
- 15,16-Epoxy-19-nor-6-oxo-13(16),14-clerodadiene-17,12:18,2-diolide
- 2-(furan-3-yl)-11b-methyloctahydro-2h-7,10-methanooxepino[4,5-f]isochromene-4,6,8(1h)-trione
- (2S)-2beta-(3-Furyl)-4aalpha,5,6abeta,7,10,11,11aalpha,11b-octahydro-11bbeta-methyl-7beta,10beta-methano-2H-pyrano[4,3-g][3]benzoxepine-4,6,8(1H)-trione
- Neodiosbulbin
- 8-(FURAN-3-YL)-10-METHYL-7,14-DIOXATETRACYCLO[11.2.1.0(2),(1)(1).0?,(1)?]HEXADECANE-3,6,15-TRIONE
- DA-62906
- 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo(11.2.1.0^(2,11).0^(5,10))hexadecane-3,6,15-trione
- MDL： MFCD20260794
- Inchi： 1S/C19H20O6/c1-19-7-15(9-2-3-23-8-9)25-18(22)13(19)6-14(20)16-11-4-10(5-12(16)19)24-17(11)21/h2-3,8,10-13,15-16H,4-7H2,1H3
- InChI Key： FJCWYLRNGKSUCH-UHFFFAOYSA-N
- SMILES： O1C(C2CC1CC1C2C(CC2C(=O)OC(C3=COC=C3)CC12C)=O)=O

Computed Properties

Exact Mass: 344.12600
Monoisotopic Mass: 344.12598835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 644
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 7
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 82.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Boiling Point: 303.7±25.0 °C at 760 mmHg
Flash Point: 137.5±23.2 °C
PSA: 82.81000
LogP: 2.43070
Vapor Pressure: 0.0±0.6 mmHg at 25°C

DIOSBULBIN-D Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

DIOSBULBIN-D Pricemore >>

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